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Compound of Interest

Compound Name: Acetylmalononitrile

Cat. No.: B072418

For Researchers, Scientists, and Drug Development Professionals

Introduction

Acetylmalononitrile, with the CAS number 1187-11-7, is a dinitrile derivative of acetylacetone.
Its chemical structure incorporates both a ketone and two nitrile functional groups, making it a
versatile building block in organic synthesis. This guide provides a comprehensive overview of
its chemical properties, synthesis, reactivity, and safety considerations, tailored for
professionals in research and drug development.

Chemical and Physical Properties

Acetylmalononitrile is a beige crystalline powder.[1] A summary of its key physical and
chemical properties is presented in the table below.
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Property Value Reference
CAS Number 1187-11-7

Molecular Formula CsHaN20

Molecular Weight 108.10 g/mol

Melting Point 138-141 °C

» ) 152.7 °C at 760 mmHg
Boiling Point

(Predicted)
Density 1.133 g/cm3 (Predicted)
Appearance Beige crystalline powder [1]
SMILES CC(=O)C(C#N)C#N
1S/C5H4N20/c1-4(8)5(2-6)3-
InChl
7/h5H,1H3
FGRLXMNNTHBYKL-
InChl Key
UHFFFAOYSA-N
Synthesis

A plausible laboratory-scale synthesis of acetylmalononitrile involves the acylation of
malononitrile with a suitable acetylating agent, such as acetic anhydride or acetyl chloride. A
generalized experimental protocol is described below.

Experimental Protocol: Synthesis of Acetylmalononitrile

Materials:

Malononitrile

Acetic anhydride

Pyridine (as a catalyst)

Diethyl ether
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e Hydrochloric acid (dilute)

e Sodium bicarbonate solution (saturated)
e Anhydrous magnesium sulfate

e Round-bottom flask

e Reflux condenser

o Stirring apparatus

e Separatory funnel

» Rotary evaporator

Procedure:

 In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve
malononitrile in an excess of acetic anhydride.

e Slowly add a catalytic amount of pyridine to the reaction mixture.

o Heat the mixture to reflux and maintain for several hours. Monitor the reaction progress
using Thin Layer Chromatography (TLC).

 After the reaction is complete, cool the mixture to room temperature.

o Carefully pour the reaction mixture into a beaker of ice water to quench the excess acetic
anhydride.

o Extract the aqueous mixture with diethyl ether multiple times.

o Combine the organic extracts and wash successively with dilute hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

» Dry the organic layer over anhydrous magnesium sulfate.
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« Filter the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water) to yield pure acetylmalononitrile.

Visualization of the Synthesis Pathway:

Pyridine (catalyst),
.\ Reflux Acetylmalononitrile

Malononitrile

Acetic Anhydride

Click to download full resolution via product page

Caption: Synthesis of Acetylmalononitrile from Malononitrile and Acetic Anhydride.

Reactivity and Applications

Acetylmalononitrile is a valuable intermediate in organic synthesis, primarily due to the
reactivity of its active methylene group and the presence of the nitrile and ketone
functionalities.

Knoevenagel Condensation

The active methylene group in acetylmalononitrile readily participates in Knoevenagel
condensation reactions with aldehydes and ketones. This reaction is a powerful tool for carbon-
carbon bond formation and is widely used in the synthesis of various substituted alkenes.

General Experimental Protocol for Knoevenagel Condensation:
Materials:
e Acetylmalononitrile

¢ Aldehyde or Ketone
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» Base catalyst (e.g., piperidine, pyridine, or a solid-supported base)

e Solvent (e.g., ethanol, toluene, or solvent-free conditions)

e Reaction vessel

e Stirring apparatus

o Heating apparatus (if required)

Procedure:

o To a reaction vessel, add equimolar amounts of acetylmalononitrile and the carbonyl
compound.

e Add a suitable solvent and a catalytic amount of the base.

 Stir the reaction mixture at room temperature or with heating, depending on the reactivity of
the substrates.

o Monitor the reaction progress by TLC.

» Upon completion, the product can be isolated by filtration if it precipitates, or by extraction
after quenching the reaction with a suitable reagent.

» Purify the product by recrystallization or column chromatography.

Visualization of a Knoevenagel Condensation Workflow:
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Caption: General workflow for a Knoevenagel condensation reaction.

Spectroscopic Data

While specific, experimentally-derived spectra for acetylmalononitrile are not readily available
in public databases, the expected spectral characteristics can be predicted based on its
structure.

'H NMR Spectroscopy
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o CHs (acetyl group): A singlet is expected in the region of & 2.0-2.5 ppm.

o CH (methine proton): A singlet is expected for the proton on the carbon between the two
nitrile groups and the acetyl group. Its chemical shift would be influenced by the electron-
withdrawing nature of the adjacent groups.

3C NMR Spectroscopy

e C=0 (ketone): A signal is expected in the downfield region, typically around & 190-200 ppm.
e CN (nitrile): Signals for the nitrile carbons are expected around & 110-120 ppm.

o CHs (acetyl group): A signal for the methyl carbon is expected in the upfield region, around &
20-30 ppm.

e CH (methine carbon): A signal for the methine carbon will be present, with its chemical shift
influenced by the attached functional groups.

Infrared (IR) Spectroscopy

An FT-IR spectrum of acetylmalononitrile is available in the "Aldrich FT-IR Collection Edition
[I".[2] Key characteristic absorption bands are expected for the following functional groups:

e C=N (nitrile): A sharp, medium-intensity absorption band around 2250 cm~1.
¢ C=0 (ketone): A strong, sharp absorption band in the region of 1700-1725 cm™1.

e C-H (alkane): Stretching and bending vibrations in their characteristic regions.

Mass Spectrometry

The mass spectrum of acetylmalononitrile would show a molecular ion peak (M*) at m/z =
108. Key fragmentation patterns would likely involve the loss of the acetyl group (CHsCO, m/z
= 43) and subsequent fragmentations of the remaining dinitrile structure.

Safety and Handling

Acetylmalononitrile is classified as an acute toxicant and an irritant. It is harmful if swallowed
or in contact with skin, and causes skin and eye irritation. It may also cause respiratory
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irritation.

Hazard and Precautionary Statements:

Category Statement Reference

H302: Harmful if
swallowed.H312: Harmful in
contact with skin.H315:
Hazard Statements Causes skin irritation.H319:
Causes serious eye
irritation.H335: May cause

respiratory irritation.

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.P264: Wash skin thoroughly
after handling.P280: Wear
protective gloves/ protective
clothing/ eye protection/ face
protection.P301 + P312: IF
SWALLOWED: Call a POISON
Precautionary Statements CENTER or doctor/physician if
you feel unwell.P302 + P352:
IF ON SKIN: Wash with plenty
of water.P305 + P351 + P338:
IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE):

When handling acetylmalononitrile, it is essential to use appropriate personal protective
equipment, including:

o Eye Protection: Safety glasses or goggles.
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» Hand Protection: Chemical-resistant gloves.

o Respiratory Protection: A dust mask (type N95 or equivalent) is recommended, especially
when handling the powder.

o Skin and Body Protection: A lab coat and appropriate footwear.

Storage:

Store in a tightly closed container in a dry and well-ventilated place.[3]

First Aid Measures:

If Swallowed: Call a poison center or doctor immediately.[4]

If on Skin: Wash with plenty of soap and water.[4]

If Inhaled: Move the person into fresh air.[4]

If in Eyes: Rinse cautiously with water for several minutes.[5]

Always consult the full Safety Data Sheet (SDS) before handling this chemical.[3][4]

Conclusion

Acetylmalononitrile is a reactive and versatile chemical intermediate with significant potential
in organic synthesis, particularly for the construction of complex molecules through reactions
like the Knoevenagel condensation. A thorough understanding of its properties, synthesis, and
handling precautions is crucial for its safe and effective use in research and development. This
guide provides a foundational resource for professionals working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072418#acetylmalononitrile-cas-number-1187-11-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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